Cas no 906726-88-3 (3-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid)

• Product Name: 3-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid
• CAS No: 906726-88-3
• MF: C₄H₇N₅O₂
• MW: 157.130679368973
• CID: 6048164
• PubChem ID: 297234
• Update Time: 2025-05-20

3-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid
• NSC168183
• DTXSID50304909
• 3-amino-3-(2H-tetrazol-5-yl)propanoic acid
• NSC-168183
• SCHEMBL7488458
• 906726-88-3
• SCHEMBL8893948
• 51163-38-3
• EN300-1845161

• Inchi： 1S/C4H7N5O2/c5-2(1-3(10)11)4-6-8-9-7-4/h2H,1,5H2,(H,10,11)(H,6,7,8,9)
• InChI Key： PAPFDHSPJALFQL-UHFFFAOYSA-N
• SMILES： OC(CC(C1N=NNN=1)N)=O

Computed Properties

• Exact Mass: 157.05997448g/mol
• Monoisotopic Mass: 157.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 118Ų

Additional information on 3-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid

3-Amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic Acid (CAS 906726-88-3): A Versatile Building Block in Modern Chemistry

3-Amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS 906726-88-3) is a structurally unique compound that has gained significant attention in pharmaceutical and materials science research. This heterocyclic amino acid derivative combines the reactivity of an amino acid with the distinctive properties of a tetrazole ring, making it a valuable molecular building block for drug discovery and specialty chemical applications.

The compound's molecular structure features a 1H-1,2,3,4-tetrazole moiety attached to a β-amino acid framework, creating interesting possibilities for hydrogen bonding interactions and metal coordination chemistry. Researchers have explored its potential as a bioisostere for carboxylic acids in medicinal chemistry, particularly in the design of metabolically stable drug candidates. The presence of both amino and tetrazole groups allows for diverse chemical modifications, enabling the creation of novel compounds with tailored properties.

Recent studies highlight the growing importance of 3-amino-3-(1H-tetrazol-5-yl)propanoic acid derivatives in addressing current challenges in drug delivery systems and biocompatible materials. The compound's ability to participate in click chemistry reactions makes it particularly valuable for creating targeted therapeutics and diagnostic agents. Its water solubility and pH-dependent properties have been investigated for developing smart drug formulations that respond to specific biological environments.

In material science applications, 906726-88-3 serves as a precursor for functional polymers with potential uses in biomedical devices and tissue engineering scaffolds. The tetrazole ring's thermal stability and electronic properties contribute to the development of advanced materials with unique optoelectronic characteristics. Researchers are particularly interested in its potential for creating self-healing materials and stimuli-responsive systems.

The synthesis and applications of 3-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid have become a hot topic in scientific literature, with increasing numbers of publications exploring its structure-activity relationships and derivative chemistry. Current research trends focus on optimizing its synthetic pathways for better yield and purity, as well as investigating its potential in green chemistry applications. The compound's biodegradability profile makes it attractive for developing environmentally friendly chemical processes.

From a commercial perspective, the demand for CAS 906726-88-3 has been steadily growing, particularly in the contract research organization sector and academic research laboratories. Suppliers are increasingly offering custom scale-up synthesis services to meet the needs of pharmaceutical developers working on next-generation therapeutics. The compound's versatility has positioned it as a key player in the high-value fine chemicals market.

Quality control aspects of 3-amino-3-(tetrazol-5-yl)propanoic acid production have gained attention, with analytical methods development focusing on HPLC purity analysis and spectroscopic characterization. The establishment of robust quality standards ensures reliable performance in downstream applications, particularly in sensitive bioconjugation reactions and peptide mimetic design.

Future research directions for 906726-88-3 include exploring its potential in artificial enzyme design and catalytic systems, as well as investigating its role in molecular recognition processes. The compound's unique combination of functional groups offers exciting possibilities for creating supramolecular architectures with precisely controlled properties. As synthetic methodologies continue to advance, we can expect to see broader applications of this multifunctional building block across various scientific disciplines.

For researchers working with 3-amino-3-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid, proper storage conditions and handling protocols are essential to maintain its stability. The compound typically requires protection from moisture and storage at controlled temperatures to preserve its chemical integrity over time. These considerations are particularly important when the material is intended for use in sensitive biological assays or long-term studies.

The intellectual property landscape surrounding CAS 906726-88-3 derivatives has become increasingly active, with numerous patents filed for specific applications in therapeutic agent development and specialty material formulations. This patent activity reflects the compound's growing commercial importance and the pharmaceutical industry's interest in exploiting its unique pharmacophore properties for drug design purposes.